2-Hydroxy-3-[(2-hydroxy-4-methoxybenzoyl)amino]-2-methylpropanoic acid

• IUPAC Name: 2-hydroxy-3-[(2-hydroxy-4-methoxybenzoyl)amino]-2-methylpropanoic acid
• InChI: InChI=1S/C12H15NO6/c1-12(18,11(16)17)6-13-10(15)8-4-3-7(19-2)5-9(8)14/h3-5,14,18H,6H2,1-2H3,(H,13,15)(H,16,17)
• InChI Key: UIXPLLFYYLWYPA-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)C1=C(C=C(C=C1)OC)O)(C(=O)O)O
• Molecular Formula: C12H15NO6
• Molecular Weight: 269.25 g/mol

Description

2-Hydroxy-3-[(2-hydroxy-4-methoxybenzoyl)amino]-2-methylpropanoic acid, also known as HMB, is a naturally occurring metabolite of the essential amino acid leucine. HMB has been extensively studied for its potential benefits in improving muscle strength, reducing muscle damage, and enhancing recovery from exercise. In addition to its use in sports nutrition, HMB has also been investigated for its potential therapeutic applications in various disease conditions.

Mechanism of Action

The exact mechanism of action of 2-Hydroxy-3-[(2-hydroxy-4-methoxybenzoyl)amino]-2-methylpropanoic acid is not fully understood, but it is believed to work through several different pathways. This compound may stimulate muscle protein synthesis, inhibit muscle protein breakdown, and modulate the activity of various signaling pathways involved in muscle growth and repair.
Biochemical and Physiological Effects:
This compound has been shown to increase muscle mass and strength, reduce muscle damage and soreness, and improve markers of muscle recovery such as muscle protein synthesis. This compound may also have anti-inflammatory and antioxidant effects, and may be beneficial in conditions such as cancer cachexia, muscle wasting, and osteoporosis.

Advantages and Limitations for Lab Experiments

One advantage of 2-Hydroxy-3-[(2-hydroxy-4-methoxybenzoyl)amino]-2-methylpropanoic acid supplementation in lab experiments is its well-established safety profile. This compound has been extensively studied in humans and has been shown to be safe and well-tolerated at doses up to 6 grams per day. However, one limitation of this compound supplementation in lab experiments is its relatively high cost compared to other nutritional supplements.

Future Directions

Future research on 2-Hydroxy-3-[(2-hydroxy-4-methoxybenzoyl)amino]-2-methylpropanoic acid may focus on its potential therapeutic applications in various disease conditions, as well as its effects on immune function and cognitive performance. Additional studies may also investigate the optimal dosing and timing of this compound supplementation, as well as its potential interactions with other nutritional supplements and medications.

Synthesis Methods

2-Hydroxy-3-[(2-hydroxy-4-methoxybenzoyl)amino]-2-methylpropanoic acid can be synthesized from leucine through a series of enzymatic reactions involving the enzymes branched-chain aminotransferase and α-ketoisocaproate dioxygenase. Alternatively, this compound can also be obtained from the chemical synthesis of the precursor compound 2-ketoisocaproic acid.

Scientific Research Applications

2-Hydroxy-3-[(2-hydroxy-4-methoxybenzoyl)amino]-2-methylpropanoic acid has been extensively studied for its potential benefits in improving muscle strength, reducing muscle damage, and enhancing recovery from exercise. Numerous studies have demonstrated that this compound supplementation can increase muscle mass and strength in both trained and untrained individuals. This compound has also been shown to reduce muscle damage and soreness following intense exercise, as well as improve markers of muscle recovery such as muscle protein synthesis.
In addition to its use in sports nutrition, this compound has also been investigated for its potential therapeutic applications in various disease conditions. Studies have suggested that this compound may have anti-inflammatory and antioxidant effects, and may be beneficial in conditions such as cancer cachexia, muscle wasting, and osteoporosis.